Cas no 31329-61-0 (Isoxazole, 3-chloro-5-phenyl-)

• Product Name: Isoxazole, 3-chloro-5-phenyl-
• CAS No: 31329-61-0
• MF: C₉H₆ClNO
• MW: 179.603041172028
• CID: 1446350
• PubChem ID: 1965799
• Update Time: 2025-04-20

Isoxazole, 3-chloro-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-chloro-5-phenyl-
• 3-chloro-5-phenyl-1,2-oxazole
• AKOS006295333
• DTXSID50365732
• EN300-367798
• 31329-61-0
• 3-chloro-5-phenylIsoxazole
• STL563775
• CS-0247534
• DA-07041
• CHEMBL3276995
• SCHEMBL7220906
• KXRGBILEIVWKAL-UHFFFAOYSA-N

• Inchi： 1S/C9H6ClNO/c10-9-6-8(12-11-9)7-4-2-1-3-5-7/h1-6H
• InChI Key： KXRGBILEIVWKAL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C=CC=CC=2)ON=1

Computed Properties

• Exact Mass: 179.01388
• Monoisotopic Mass: 179.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides